1-methyl-N-(prop-2-yn-1-yl)azepan-4-amine

• Molecular Formula: C10H18N2
• Molecular Weight: 166.26 g/mol
• SMILES: CN1CCCC(CC1)NCC#C
• InChI: InChI=1S/C10H18N2/c1-3-7-11-10-5-4-8-12(2)9-6-10/h1,10-11H,4-9H2,2H3
• InChIKey: GSBVVBHKVFHNQN-UHFFFAOYSA-N

1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine – Compound Identity and Baseline Characteristics for Scientific Procurement

1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine (CAS 1498136-19-8) is a C₂-symmetric, seven-membered azepane derivative bearing a tertiary N-methyl group at the ring and a secondary propargylamine at the 4-position . Its molecular formula is C₁₀H₁₈N₂ with a molecular weight of 166.26 g·mol⁻¹ . The compound is a bifunctional scaffold that combines a conformationally flexible azepane core, a basic secondary amine (pKₐ ≈ 9.41), and a terminal alkyne handle, making it a versatile intermediate for medicinal chemistry and chemical biology applications .

Bifunctional scaffold with secondary amine and terminal alkyne handles

Conformationally flexible seven-membered azepane core

Supports sequential bioorthogonal derivatization workflows in medicinal chemistry and chemical biology

• [1] Kuujia.com. 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine – Chemical and Physical Properties. CAS 1498136-19-8. View Source

Why 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine Cannot Be Replaced by Generic Azepane or Propargylamine Analogs

Structural analogs such as unsubstituted azepane, 1-methylazepan-4-amine (lacking the propargyl group), or 1-(prop-2-yn-1-yl)azepane (bearing the alkyne on the ring nitrogen instead of the exocyclic 4-amine) fail to replicate the specific combination of pharmacophoric elements present in the target compound. The presence of both a secondary amine (pKₐ ~9.4) and a terminal alkyne within the same azepane scaffold enables sequential biorthogonal derivatization (e.g., amide coupling followed by CuAAC click chemistry) that cannot be achieved with singly functionalized analogs . Moreover, the seven-membered azepane ring provides distinct conformational flexibility and three-dimensionality compared to the more rigid six-membered piperidine congeners, potentially altering target binding geometries .

Monofunctional azepane analogs lacking the secondary amine or terminal alkyne may not support sequential bioorthogonal derivatization workflows

Piperidine congeners with six-membered rings may exhibit different conformational sampling and target-binding geometry compared to the seven-membered azepane scaffold

• [1] Kuujia.com. 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine – Chemical and Physical Properties. CAS 1498136-19-8. Computed pKa: 9.41±0.40. View Source
• [2] Breuning, M.; et al. (2010). Synthesis of N-Propargyl Iminosugar Scaffolds for Compound Library Generation using Click Chemistry. Aust. J. Chem., 63(5), 819-825. Discussion on azepane vs. piperidine scaffold flexibility. View Source

Quantitative Differentiation Evidence for 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine vs. Closest Structural Analogs

Enhanced Basicity and Hydrogen-Bonding Capacity Over 1-(Prop-2-yn-1-yl)azepane

The target compound contains a secondary amine (pKₐ ~9.41) at the 4-position, in contrast to 1-(prop-2-yn-1-yl)azepane (CAS 53678-66-3), which is a tertiary amine with no protonatable exocyclic amine . This difference translates into an additional hydrogen bond donor capacity (HBD = 1 vs. 0) and a higher theoretical LogP (XLogP3 ≈ 0.9 compared to ~2.0, the latter estimated for the tertiary analog based on published QSAR models ).

Basicity & H-bond capacity

Class-level inference

pKₐ 9.41 ± 0.40 | HBD 1

vs pKₐ ~8.0 | HBD 0

Supports solubility and target-interaction assessment in medicinal chemistry campaigns

Predicted values; experimental verification recommended

Evidence Dimension	Basicity (pKₐ) and hydrogen-bond donor count
Target Compound Data	pKₐ = 9.41 ± 0.40; HBD = 1; XLogP3 = 0.9
Comparator Or Baseline	1-(Prop-2-yn-1-yl)azepane (CAS 53678-66-3): pKₐ (predicted for tertiary amine) ~8.0; HBD = 0; XLogP3 ≈ 2.0 (estimated)
Quantified Difference	ΔpKₐ ≈ +1.4 units; ΔHBD = +1; ΔLogP ≈ -1.1
Conditions	Predicted values based on ACD/Labs and XLogP3 algorithms at 25 °C, aqueous solution.

Why This Matters

The additional basicity and hydrogen-bond donor capability make the target compound more water-soluble and capable of forming key interactions with biological targets, critical for selecting the right scaffold in medicinal chemistry campaigns.

• [1] Kuujia.com. 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine – Chemical and Physical Properties. CAS 1498136-19-8. View Source

Bifunctional Reactivity Advantage Over 1-Methylazepan-4-amine in Sequential Conjugation

1-Methylazepan-4-amine (CAS 933741-93-6) lacks the terminal alkyne group, limiting it to single-point derivatization. The target compound possesses both the secondary amine and the alkyne, allowing a two-step labeling strategy: first, amide or sulfonamide formation at the amine, followed by CuAAC click chemistry on the propargyl group . This sequential biorthogonal capacity has been demonstrated with structurally analogous N-propargyl-azepane scaffolds, where the propargyl group reacts efficiently with azide-functionalized payloads (second-order rate constant k ~1.0 M⁻¹s⁻¹ for CuAAC) .

Orthogonal functional handles

Class-level inference

2 handles (amine + alkyne)

vs 1 handle (amine only)

Supports sequential bioconjugation without additional protection/deprotection steps

CuAAC rate constants from analogous N-propargyl-azepane scaffolds

Evidence Dimension	Number of orthogonal functional handles
Target Compound Data	2 (secondary amine + terminal alkyne)
Comparator Or Baseline	1-Methylazepan-4-amine (CAS 933741-93-6): 1 (primary amine only)
Quantified Difference	One additional bioorthogonal handle enabling sequential conjugation
Conditions	CuAAC click reaction conditions: CuSO₄·5H₂O, sodium ascorbate, TBTA ligand, room temperature, 2–12 h.

Why This Matters

For researchers requiring dual-functionalized probes or PROTAC-like constructs, the target compound is the only commercially available azepane-based building block that enables two orthogonal conjugations without additional protection/deprotection steps.

• [1] Breuning, M.; et al. (2010). Synthesis of N-Propargyl Iminosugar Scaffolds for Compound Library Generation using Click Chemistry. Aust. J. Chem., 63(5), 819-825. View Source
• [2] Rostovtsev, V.V.; Green, L.G.; Fokin, V.V.; Sharpless, K.B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angew. Chem. Int. Ed., 41(14), 2596-2599. Provides rate constants for CuAAC. View Source

Molecular Flexibility and Three-Dimensionality Superior to Piperidine Congeners

The seven-membered azepane ring in the target compound exhibits greater conformational freedom than the six-membered piperidine ring found in analogous N-propargylpiperidine derivatives. Computational studies on related azepane scaffolds show a larger number of low-energy conformers (≥6 within 3 kcal·mol⁻¹) compared to piperidine (typically 2–4 conformers) . This increased flexibility can translate into better adaptability to shallow or irregular protein binding pockets, as evidenced by the superior PKBα inhibitory activity of azepane-based inhibitors over their piperidine counterparts in structure-based optimization studies .

Conformational flexibility

Cross-study comparable

≥6 low-energy conformers

vs 2–4 conformers

May support binding-mode exploration in shallow kinase pockets

MMFF94 conformational search; X-ray validation from PDB 1SVE

Evidence Dimension	Number of accessible low-energy conformers
Target Compound Data	Azepane scaffold: ≥6 conformers within 3 kcal·mol⁻¹ (class representative)
Comparator Or Baseline	Piperidine scaffold: 2–4 conformers within 3 kcal·mol⁻¹
Quantified Difference	Approximately 2× greater conformational sampling
Conditions	Molecular mechanics (MMFF94) conformational search in vacuum; validated by X-ray crystallography for select azepane-PKA complexes (PDB: 1SVE).

Why This Matters

When selecting a central scaffold for lead optimization, the azepane core's enhanced flexibility may provide access to binding modes unattainable with piperidine analogs, potentially improving potency and selectivity against shallow kinase pockets.

• [1] Breitenlechner, C.; et al. (2004). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. J. Med. Chem., 47(6), 1375-1390. View Source
• [2] RCSB Protein Data Bank. PDB ID 1SVE – Crystal Structure of Protein Kinase A in Complex with Azepane Derivative 1. View Source

Evidence-Backed Application Scenarios for 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine in Drug Discovery and Chemical Biology

Bifunctional Probe Synthesis for Targeted Protein Degradation (PROTACs)

The compound's dual functional handles (secondary amine and terminal alkyne) enable sequential coupling of an E3 ligase ligand (via amine acylation) followed by a target protein binder (via CuAAC click chemistry) . This approach is validated by analogous N-propargyl-azepane linkers used in PROTAC constructs, where the azepane ring provides a flexible tether that can be tuned for optimal ternary complex formation .

Azepane-Based Kinase Inhibitor Lead Optimization

The azepane scaffold's conformational flexibility, demonstrated by >6 low-energy conformers and supported by X-ray co-crystal structures of azepane-PKA complexes, makes the compound a suitable starting point for structure-based design of ATP-competitive kinase inhibitors . The propargyl group can be further elaborated via click chemistry to generate focused libraries for SAR studies.

Chemical Biology Tool for Protein Labeling and Cellular Imaging

The combination of a moderate pKₐ (~9.4) secondary amine and a bioorthogonal alkyne handle allows the compound to be conjugated to fluorophore-azides or biotin-azides under mild, copper-catalyzed conditions . The azepane ring's reduced TPSA (15.3 Ų) relative to piperazine-based analogs may enhance cell permeability, a critical factor for intracellular target engagement studies .

Application

Selection Property

Validation Focus

PROTAC linker research

Dual orthogonal handles for sequential conjugation

Sequential coupling efficiency and ternary complex formation

Kinase inhibitor scaffold studies

Azepane ring conformational flexibility

Binding-mode assessment against target kinase

Cellular probe synthesis

Bioorthogonal alkyne handle with moderate amine basicity

Click-labeling efficiency and cell-permeability assessment

• [1] Breitenlechner, C.; et al. (2004). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. J. Med. Chem., 47(6), 1375-1390. View Source
• [2] Kuujia.com. 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine – Chemical and Physical Properties. Topological polar surface area (TPSA) = 15.3 Ų. View Source